Cas no 10567-57-4 (Benzenesulfonic acid,4-chloro-3-nitro-, 2-butynylene ester (7CI,8CI))

• Product name: Benzenesulfonic acid,4-chloro-3-nitro-, 2-butynylene ester (7CI,8CI)
• CAS No: 10567-57-4
• MF: C₁₆H₁₀Cl₂N₂O₁₀S₂
• MW: 525.294000148773
• CID: 205741
• PubChem ID: 256793

Benzenesulfonic acid,4-chloro-3-nitro-, 2-butynylene ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-chloro-3-nitro-, 2-butynylene ester (7CI,8CI)
• 4-(4-chloro-3-nitrophenyl)sulfonyloxybut-2-ynyl 4-chloro-3-nitrobenzenesulfonate
• AC1L5VDL
• AC1Q5ANR
• AG-J-69931
• AR-1I0852
• but-2-yne-1,4-diyl bis(4-chloro-3-nitrobenzenesulfonate)
• CTK4A4013
• NSC84135
• NSC-84135
• 10567-57-4
• DTXSID50292615

• Inchi： InChI=1S/C16H10Cl2N2O10S2/c17-13-5-3-11(9-15(13)19(21)22)31(25,26)29-7-1-2-8-30-32(27,28)12-4-6-14(18)16(10-12)20(23)24/h3-6,9-10H,7-8H2
• InChI Key： GWCWQFFFRJTUKM-UHFFFAOYSA-N
• SMILES： O=[N+](C1=C(Cl)C=CC(S(OCC#CCOS(C2C=CC(Cl)=C([N+]([O-])=O)C=2)(=O)=O)(=O)=O)=C1)[O-]

Computed Properties

• Exact Mass: 523.9155
• Monoisotopic Mass: 523.915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195Ų
• XLogP3: 3.2

Experimental Properties

• Density: 1.691
• Boiling Point: 698.8°Cat760mmHg
• Flash Point: 376.4°C
• Refractive Index: 1.632
• PSA: 173.02
• LogP: 6.13200